![molecular formula C11H14INO2 B3184783 4-(Diethylamino)-3-iodobenzoic acid CAS No. 1131588-22-1](/img/structure/B3184783.png)
4-(Diethylamino)-3-iodobenzoic acid
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Description
“4-(Diethylamino)-3-iodobenzoic acid” is a chemical compound with the molecular formula C11H15NO2 . It is a derivative of benzoic acid, which has an iodine atom and a diethylamino group attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with a carboxylic acid group (-COOH), an iodine atom, and a diethylamino group (-N(C2H5)2) attached to it . The exact 3D structure can be determined using techniques like X-ray crystallography .Safety and Hazards
Future Directions
The future research directions for “4-(Diethylamino)-3-iodobenzoic acid” could involve exploring its potential applications in various fields, such as medicine, materials science, and environmental science . Further studies could also focus on improving the synthesis methods and understanding the detailed mechanisms of its reactions .
Properties
CAS No. |
1131588-22-1 |
---|---|
Molecular Formula |
C11H14INO2 |
Molecular Weight |
319.14 g/mol |
IUPAC Name |
4-(diethylamino)-3-iodobenzoic acid |
InChI |
InChI=1S/C11H14INO2/c1-3-13(4-2)10-6-5-8(11(14)15)7-9(10)12/h5-7H,3-4H2,1-2H3,(H,14,15) |
InChI Key |
KBWCLDIWAKNPIY-UHFFFAOYSA-N |
SMILES |
CCN(CC)C1=C(C=C(C=C1)C(=O)O)I |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)C(=O)O)I |
Origin of Product |
United States |
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